2-[4-Phenyl-2-(phenylethynyl)but-1-en-3-yn-1-yl]naphthalene

• CAS No.: 358973-99-6
• Molecular Formula: C28H18
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 2-[4-phenyl-2-(2-phenylethynyl)but-1-en-3-ynyl]naphthalene
• InChI: InChI=1S/C28H18/c1-3-9-23(10-4-1)15-17-25(18-16-24-11-5-2-6-12-24)21-26-19-20-27-13-7-8-14-28(27)22-26/h1-14,19-22H
• InChI Key: YKCLXQDMHOPZFK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C#CC(=CC2=CC3=CC=CC=C3C=C2)C#CC4=CC=CC=C4

Description

2-[4-Phenyl-2-(phenylethynyl)but-1-en-3-yn-1-yl]naphthalene is an organic compound with a complex structure that includes phenyl and naphthalene groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-Phenyl-2-(phenylethynyl)but-1-en-3-yn-1-yl]naphthalene typically involves multi-step organic reactions. One common method includes the coupling of phenylacetylene with a naphthalene derivative under specific conditions. The reaction may require catalysts such as palladium or copper to facilitate the coupling process .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Industrial methods also focus on cost-effectiveness and scalability .

Chemical Reactions Analysis

Types of Reactions

2-[4-Phenyl-2-(phenylethynyl)but-1-en-3-yn-1-yl]naphthalene can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Reagents like lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Substitution: Reagents like halogens or nucleophiles under specific conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or alkanes .

Scientific Research Applications

2-[4-Phenyl-2-(phenylethynyl)but-1-en-3-yn-1-yl]naphthalene has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[4-Phenyl-2-(phenylethynyl)but-1-en-3-yn-1-yl]naphthalene involves its interaction with specific molecular targets. These interactions can affect various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 1-Phenyl-2-(phenylethynyl)ethane
• 4-Phenyl-2-(phenylethynyl)but-1-ene
• Naphthalene derivatives with similar structures